Cas no 371118-85-3 (4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide)

• Product Name: 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide
• CAS No: 371118-85-3
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5436527
• Update Time: 2025-10-30

4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-1H-quinoline-3-carboxamide
• 3-Quinolinecarboxamide, 1,2-dihydro-4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-
• 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide

• Inchi： 1S/C18H16N2O3/c1-11-6-8-12(9-7-11)10-19-17(22)15-16(21)13-4-2-3-5-14(13)20-18(15)23/h2-9H,10H2,1H3,(H,19,22)(H2,20,21,23)
• InChI Key： NEHCDOXLPPLKGY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(O)=C(C(NCC2=CC=C(C)C=C2)=O)C1=O

Additional information on 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide

Comprehensive Overview of 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 371118-85-3)

The compound 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 371118-85-3) is a quinoline derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a hydroxy group at the 4-position and a carboxamide moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and organic electronics.

In recent years, the demand for heterocyclic compounds like 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide has surged, driven by their applications in medicinal chemistry and functional materials. This compound's quinoline core is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs targeting inflammatory diseases, cancer, and neurological disorders. Its CAS No. 371118-85-3 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the key features of 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide is its hydrogen-bonding capacity, which enhances its solubility and interaction with biological targets. This property is critical for drug formulation and delivery systems, making the compound a subject of interest in pharmacokinetic studies. Additionally, its electron-rich aromatic system lends itself to applications in organic semiconductors and photovoltaic materials, aligning with the global push for sustainable energy solutions.

The synthesis of CAS No. 371118-85-3 typically involves multistep organic reactions, including condensation and cyclization processes. Recent advancements in green chemistry have optimized these methods to reduce waste and improve yields, addressing environmental concerns. Researchers are also exploring catalytic approaches to enhance the efficiency of producing this compound, which is a hot topic in synthetic chemistry forums and publications.

From a commercial perspective, 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide is gaining traction in the fine chemicals market. Its potential as a building block for high-value pharmaceuticals and advanced materials has attracted attention from biotech startups and multinational corporations alike. Analysts predict that the compound's market value will rise as more applications are discovered, particularly in personalized medicine and renewable energy technologies.

In conclusion, 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 371118-85-3) represents a promising area of research and development. Its multifaceted applications in healthcare, materials science, and sustainability make it a compound worth watching in the coming years. As scientific inquiries into its properties and uses continue, this quinoline derivative is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.